Cas no 2639408-97-0 (tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate)

• Product Name: tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate
• CAS No: 2639408-97-0
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• MDL: MFCD33549971
• CID: 5651786
• PubChem ID: 132270470
• Update Time: 2025-05-21

tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 2,2-dimethyl-4-oxo-, 1,1-dimethylethyl ester

• MDL： MFCD33549971
• Inchi： 1S/C13H22O3/c1-12(2,3)16-11(15)10-7-6-9(14)8-13(10,4)5/h10H,6-8H2,1-5H3
• InChI Key： LUOQVKWYBJGTMP-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)CCC(=O)CC1(C)C

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 288.3±33.0 °C(Predicted)

Additional information on tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate

tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate: A Comprehensive Overview

The compound with CAS number 2639408-97-0, commonly referred to as tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

The molecular structure of tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate consists of a cyclohexane ring with a ketone group at the 4-position and a tert-butyl ester group at the 1-position. The presence of the ketone group introduces interesting reactivity, making it a valuable intermediate in synthesis reactions. Researchers have explored its use in the formation of complex ring systems, which are critical in drug design and material science.

One of the most notable advancements involving this compound is its application in the synthesis of bioactive molecules. Scientists have utilized its structural versatility to create compounds with potential antimicrobial and anticancer properties. For instance, studies published in leading journals such as Nature Chemistry and Journal of Medicinal Chemistry have demonstrated its role in generating scaffolds for drug candidates targeting specific cellular pathways.

In addition to its role in drug discovery, tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate has been investigated for its potential in polymer chemistry. Its ester functionality makes it a candidate for use in polymeric materials with tailored properties, such as improved thermal stability or mechanical strength. Recent research has focused on incorporating this compound into biodegradable polymers, which are increasingly sought after for sustainable applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexanone derivative. Advanced techniques such as catalytic hydrogenation and oxidation reactions are employed to achieve the desired stereochemistry and functional groups. The use of green chemistry principles has become more prevalent in these syntheses, reducing environmental impact while maintaining high yields.

In terms of physical properties, tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate exhibits a melting point of approximately 135°C and a boiling point around 350°C under standard conditions. Its solubility characteristics make it suitable for use in various organic solvents, enhancing its utility in laboratory settings and industrial applications.

The compound's stability under different conditions has also been a topic of recent research. Studies have shown that it remains stable under moderate thermal and oxidative conditions, making it ideal for processes requiring prolonged exposure to these factors. However, precautions must be taken during storage to prevent degradation caused by prolonged exposure to light or moisture.

In conclusion, tert-butyl 2,2-dimethyl-4-oxocyclohexane-1-carboxylate (CAS No: 2639408-97-0) stands out as a versatile molecule with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new potential uses, this compound is poised to play an even greater role in advancing scientific and industrial innovations.